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Compound of Interest

Compound Name: (+)-alpha-Funebrene

Cat. No.: B1599330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-alpha-Funebrene is a naturally occurring sesquiterpene hydrocarbon found in the essential

oils of various plants. It is characterized by a pleasant, woody, and floral aroma, which has led

to its exploration as a potential ingredient in the fragrance industry. These application notes

provide an overview of its use, available data, and general protocols for its evaluation and

incorporation into fragrance formulations.

Organoleptic Properties and Applications
(+)-alpha-Funebrene is primarily valued for its unique scent profile, which can add complexity

and a natural character to fragrance compositions.

Odor Profile: Woody, floral, and slightly spicy.

Potential Applications:

Fine Fragrances: As a component in perfumes and colognes to impart or enhance woody

and floral notes.

Personal Care Products: Incorporation into soaps, lotions, and other cosmetics to provide a

pleasant scent.[1]
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Household Products: Use in air fresheners and cleaning agents.

It is important to note that while several sources suggest its use in the fragrance industry, at

least one database, The Good Scents Company, explicitly states "not for fragrance use".[2] The

reasons for this contradiction are not immediately apparent from the available literature and

warrant further investigation, potentially related to regulatory status, lack of extensive safety

data, or stability issues.

Quantitative Data
Comprehensive quantitative data for (+)-alpha-Funebrene as a fragrance ingredient is limited

in publicly available literature. The following table summarizes the key data points that are

crucial for formulation, with the understanding that some of this information is not yet

specifically determined for this compound.
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Parameter Value Source/Notes

Molecular Weight 204.35 g/mol [3]

Boiling Point 252 °C Not specified in search results

Odor Threshold Not Found

This critical value, indicating

the lowest concentration at

which the odor can be

detected, is not available in the

searched literature.

Recommended Usage Level Not Found

Conflicting information exists.

While its aromatic properties

are noted, a specific safe and

effective concentration range

for fragrance formulations has

not been published. One

source indicates it is "not for

fragrance use".[2]

Substantivity on Skin Not Found

Data on how long the scent of

(+)-alpha-Funebrene lasts on

the skin is not available.

Stability in Ethanol Not Found

Specific studies on the stability

of (+)-alpha-Funebrene in

typical alcoholic perfume

bases are not available.

Sesquiterpenes, in general,

can be susceptible to

oxidation.

Experimental Protocols
The following are generalized protocols that can be adapted for the evaluation and use of (+)-
alpha-Funebrene in fragrance applications.

Protocol for Sensory Evaluation
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Objective: To determine the odor profile and intensity of (+)-alpha-Funebrene.

Materials:

(+)-alpha-Funebrene sample

Ethanol (perfumer's grade)

Glass beakers and stirring rods

Perfume testing strips (mouillettes)

A panel of trained sensory analysts

Odor-free evaluation room

Procedure:

Sample Preparation: Prepare dilutions of (+)-alpha-Funebrene in ethanol at various

concentrations (e.g., 10%, 5%, 1%).

Evaluation:

Dip a clean testing strip into each dilution.

Allow the solvent to evaporate for a few seconds.

Present the strips to the sensory panel in a randomized and blind manner.

Panelists should evaluate the odor at different time intervals (top notes, heart notes, base

notes) and record their descriptions and intensity ratings on a standardized scale.

Data Analysis: Compile the descriptions to create a detailed odor profile. Analyze the

intensity ratings to understand the concentration-response relationship.

Protocol for Stability Testing
Objective: To assess the stability of (+)-alpha-Funebrene in a hydroalcoholic fragrance base.
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Materials:

(+)-alpha-Funebrene

Hydroalcoholic solution (e.g., 80% ethanol, 20% deionized water)

Clear and amber glass bottles

Gas Chromatography-Mass Spectrometry (GC-MS) equipment

Controlled environment chambers (for temperature and light exposure)

Procedure:

Sample Preparation: Prepare a solution of (+)-alpha-Funebrene at a known concentration in

the hydroalcoholic base.

Storage Conditions:

Store samples in both clear and amber glass bottles to assess light stability.

Place sets of samples under different conditions:

Refrigerated (4°C)

Room temperature (20-25°C)

Accelerated aging (e.g., 40°C)

Light exposure (controlled UV or daylight simulation)

Analysis:

At specified time points (e.g., 0, 1, 2, 4, 8, 12 weeks), take an aliquot from each sample.

Analyze the concentration of (+)-alpha-Funebrene using a validated GC-MS method.

Also, perform a sensory evaluation of the aged samples to detect any changes in the odor

profile.
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Data Interpretation: Plot the concentration of (+)-alpha-Funebrene over time for each

storage condition to determine its degradation rate. Note any significant changes in scent.

Quality Control
For the use of (+)-alpha-Funebrene in fragrances, it is essential to establish quality control

specifications.

Recommended QC Tests:

Appearance: Visual inspection for color and clarity.

Odor: Sensory comparison to a reference standard.

Purity: GC-MS analysis to determine the percentage of (+)-alpha-Funebrene and to identify

any impurities.

Specific Gravity and Refractive Index: Physical parameters that can indicate purity.

Diagrams
The following diagrams illustrate general workflows relevant to the application of a new

ingredient in the fragrance industry.

Sourcing & Initial Analysis Sensory & Performance Evaluation Formulation & Safety Final Product

Source (+)-alpha-Funebrene Initial QC (Purity, Identity) Sensory Panel Evaluation Stability Testing Substantivity on Skin Test Formulations Safety Assessment Final Fragrance Product

Click to download full resolution via product page

Figure 1. General workflow for the evaluation of a new fragrance ingredient.
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Start: Receive (+)-alpha-Funebrene Sample

Prepare Dilutions in Ethanol

Select & Train Sensory Panel

Blind Evaluation on Testing Strips

Record Odor Descriptors & Intensity

Analyze Data & Create Odor Profile

End: Odor Profile Established

Click to download full resolution via product page

Figure 2. Process flow for the sensory evaluation of (+)-alpha-Funebrene.

Signaling Pathways
Currently, there is no specific information available in the scientific literature regarding the

olfactory receptors that are activated by (+)-alpha-Funebrene or the specific signaling

pathways involved in its perception. Olfactory perception, in general, involves the binding of
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odorant molecules to G-protein coupled receptors on olfactory sensory neurons, which triggers

a downstream signaling cascade leading to the perception of smell in the brain.[4]

Conclusion and Future Directions
(+)-alpha-Funebrene presents an interesting profile for the fragrance industry due to its

pleasant woody and floral aroma. However, the significant lack of quantitative data on its odor

threshold, recommended usage levels, and stability, as well as the contradictory information

regarding its suitability for use in fragrances, are major hurdles for its widespread adoption.

Further research is required to fill these knowledge gaps. Specifically, comprehensive safety

assessments and stability studies are needed to establish its viability and to provide

formulators with the necessary data to use it confidently and effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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